Cas no 1314762-86-1 (2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid)
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid
- 1314762-86-1
- EN300-1910956
-
- Inchi: 1S/C10H10BrFO3/c1-10(2,9(14)15)6-3-5(11)4-7(12)8(6)13/h3-4,13H,1-2H3,(H,14,15)
- InChI Key: LQOSWLGBVIIICB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)C(C(=O)O)(C)C)O)F
Computed Properties
- Exact Mass: 275.97973g/mol
- Monoisotopic Mass: 275.97973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5Ų
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1910956-0.05g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 0.05g |
$851.0 | 2023-09-17 | ||
| Enamine | EN300-1910956-0.1g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 0.1g |
$892.0 | 2023-09-17 | ||
| Enamine | EN300-1910956-0.25g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 0.25g |
$933.0 | 2023-09-17 | ||
| Enamine | EN300-1910956-0.5g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 0.5g |
$974.0 | 2023-09-17 | ||
| Enamine | EN300-1910956-1.0g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1910956-2.5g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 2.5g |
$1988.0 | 2023-09-17 | ||
| Enamine | EN300-1910956-5.0g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1910956-10.0g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1910956-1g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 1g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1910956-5g |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid |
1314762-86-1 | 5g |
$2940.0 | 2023-09-17 |
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid
Introduction to 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1314762-86-1)
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1314762-86-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
The molecular formula of 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid is C10H9BrFO3, with a molecular weight of approximately 277.07 g/mol. The compound features a substituted phenyl ring with a bromine atom at the 5-position, a fluorine atom at the 3-position, and a hydroxyl group at the 2-position. The carboxylic acid moiety is attached to a methyl-substituted propyl group, which imparts unique chemical and physical properties to the molecule.
The presence of the bromine and fluorine atoms in the phenyl ring significantly influences the electronic and steric properties of the compound. The bromine atom is an electron-withdrawing group, which can affect the reactivity and stability of the molecule. The fluorine atom, being highly electronegative, further modulates the electronic distribution within the phenyl ring. The hydroxyl group adds polarity and hydrogen bonding capabilities, making the compound more soluble in polar solvents.
Synthesis Methods
The synthesis of 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach is to start with a substituted benzene derivative and introduce the necessary functional groups through sequential reactions such as bromination, fluorination, hydroxylation, and carboxylation.
A typical synthetic route might involve the following steps:
- Bromination of a substituted benzene derivative to introduce the bromine atom at the 5-position.
- Fluorination to add the fluorine atom at the 3-position.
- Hydroxylation to introduce the hydroxyl group at the 2-position.
- Ketone formation followed by reduction to form a secondary alcohol.
- Esterification or direct carboxylation to introduce the carboxylic acid group.
The choice of reagents and reaction conditions can vary depending on the specific starting materials and desired product purity. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.
Biological Activities
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The unique combination of functional groups in its structure makes it an interesting candidate for drug development.
Anti-inflammatory Activity: In vitro studies have shown that this compound can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Further research is needed to evaluate its efficacy in vivo models of inflammation.
Anti-cancer Activity: Preliminary studies have indicated that 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. However, more extensive studies are required to determine its mechanism of action and therapeutic potential in different types of cancer.
Neuroprotective Effects: Recent research has explored the neuroprotective properties of this compound in models of neurodegenerative diseases such as Alzheimer's disease. It has been shown to reduce oxidative stress and protect neurons from damage caused by amyloid-beta peptides. These findings suggest that it may have therapeutic applications in treating neurodegenerative disorders.
Clinical Trials and Future Directions
The promising biological activities of 2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid have led to increased interest in its clinical development. Several preclinical studies have demonstrated its safety profile and efficacy in animal models, paving the way for human trials.
Ongoing clinical trials are evaluating its safety and efficacy in treating various conditions such as chronic inflammation, cancer, and neurodegenerative diseases. These trials are crucial for determining optimal dosing regimens, identifying potential side effects, and assessing its overall therapeutic value.
In addition to clinical trials, future research will focus on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity. Advances in drug delivery systems may also enhance its therapeutic effectiveness by targeting specific tissues or cells.
Conclusion
2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1314762-86-1) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure provides a foundation for developing novel therapeutics for various diseases. As research progresses, it is likely that this compound will play an increasingly important role in medicinal chemistry and pharmaceutical science.
1314762-86-1 (2-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)